4-(1,3-benzodioxol-5-ylmethyl)-N-(4-cyanophenyl)piperazine-1-carbothioamide

• IUPAC Name: 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-cyanophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C20H20N4O2S/c21-12-15-1-4-17(5-2-15)22-20(27)24-9-7-23(8-10-24)13-16-3-6-18-19(11-16)26-14-25-18/h1-6,11H,7-10,13-14H2,(H,22,27)
• InChI Key: OGCPDJQTQXENNG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=S)NC4=CC=C(C=C4)C#N
• Molecular Formula: C20H20N4O2S
• Molecular Weight: 380.5 g/mol

Description

4-(1,3-benzodioxol-5-ylmethyl)-N-(4-cyanophenyl)piperazine-1-carbothioamide (4-BCP) is a novel compound that has recently been studied for its potential applications in scientific research. 4-BCP has a unique chemical structure that is composed of a benzodioxol-5-ylmethyl group, a piperazine-1-carbothioamide group, and a 4-cyanophenyl group. This compound has been shown to possess several interesting properties that make it a promising candidate for laboratory experiments.

Scientific Research Applications

DNA Binding and Fluorescent Staining

Hoechst 33258 and its analogues, known for binding to the minor groove of double-stranded B-DNA, are used as fluorescent DNA stains in cell biology for chromosome and nuclear staining. These compounds serve as models for investigating DNA sequence recognition and binding, with applications in radioprotection and as topoisomerase inhibitors (Issar & Kakkar, 2013).

Metabolic Profiling

Saracatinib, containing structural groups similar to the compound of interest, undergoes metabolism forming reactive intermediates. Understanding its metabolism helps in elucidating side effects and guiding rational drug design (Attwa et al., 2018).

Anti-Mycobacterial Activity

Piperazine and its analogues have been investigated for their anti-mycobacterial properties, specifically against Mycobacterium tuberculosis. The structure-activity relationship of these compounds provides insights for developing safer and cost-effective anti-mycobacterial agents (Girase et al., 2020).

Therapeutic Applications

Piperazine derivatives are explored for various therapeutic uses including as antipsychotic, antidepressant, and antineoplastic agents. Research focuses on understanding their pharmacology, efficacy, and safety for treating psychotic and mood disorders (Patel et al., 2022).

Drug Discovery and Development

The piperazine scaffold is significant in drug design, found in drugs with diverse pharmacological activities. Research on piperazine derivatives contributes to the discovery of drug-like elements and the development of new therapeutic agents for various diseases (Rathi et al., 2016).